Cas no 6266-43-9 ( )

• Product Name: &nbsp
• CAS No: 6266-43-9
• MF: C₁₆H₂₂BrN₂
• MW: 322.263283252716
• CID: 957103
• PubChem ID: 24184986
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-[4-(4-methylpyridin-1-ium-1-yl)butyl]pyridin-1-ium,bromide
• 4,4'-Dimethyl-1,1'-butandiyl-bis-pyridinium,Dibromid
• 4,4'-dimethyl-1,1'-butanediyl-bis-pyridinium,dibromide
• NSC-36858
• 4-methyl-1-[4-(4-methylpyridin-1-ium-1-yl)butyl]pyridin-1-ium;bromide
• 6266-43-9
• NSC36858
• DTXSID20637059
•  

• Inchi： 1S/C16H22N2.BrH/c1-15-5-11-17(12-6-15)9-3-4-10-18-13-7-16(2)8-14-18;/h5-8,11-14H,3-4,9-10H2,1-2H3;1H/q+2;/p-1
• InChI Key： XACHZTAVEBCMHP-UHFFFAOYSA-M
• SMILES： [Br-].[N+]1(C=CC(C)=CC=1)CCCC[N+]1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 321.09700
• Monoisotopic Mass: 321.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8A^2

Experimental Properties

• Density: 0.933
• Boiling Point: 365°C at 760 mmHg
• Flash Point: 159.9°C
• Refractive Index: 1.501
• PSA: 7.76000
• LogP: -0.63720